Cas no 5432-85-9 (4-Isopropylcyclohexanone)
4-Isopropylcyclohexanone is a cyclic ketone featuring an isopropyl substituent at the 4-position of the cyclohexanone ring. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals. Its structure offers steric and electronic properties that make it valuable for selective functionalization and ring modification reactions. The cyclohexanone backbone provides stability, while the isopropyl group enhances lipophilicity, influencing solubility and reactivity in various synthetic pathways. The compound is typically characterized by its clear to pale-yellow appearance and moderate volatility, ensuring compatibility with standard laboratory handling procedures.
4-Isopropylcyclohexanone structure
Product Name:4-Isopropylcyclohexanone
CAS No:5432-85-9
MF:C9H16O
MW:140.222743034363
MDL:MFCD00043479
CID:85349
PubChem ID:79488
Update Time:2025-05-28
4-Isopropylcyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 4-Isopropylcyclohexanone
- 4-ISO-PROPYLCYCLOHEXANONE
- 4-propan-2-ylcyclohexan-1-one
- 4-(1-Methylethyl)cyclohexanone
- NSC 21125
- Cyclohexanone, 4-(1-methylethyl)-
- 4-(propan-2-yl)cyclohexan-1-one
- Cyclohexanone, 4-isopropyl-
- 4-Isopropylcyclohexan-1-one
- 4-isopropyl-cyclohexanone
- FPKISACHVIIMRA-UHFFFAOYSA-N
- 4-(methylethyl)cyclohexan-1-one
- NSC21125
- 4-isopropyl cyclohexanone
- 4-iso-propyl-cyclohexanone
- ZIN
- AI3-39194
- NS00033047
- SY029297
- DTXSID4063878
- EINECS 226-592-2
- JA8S3CU9U5
- BCP30883
- 4-Isopropylcyclohexanone, 96%
- AS-31101
- 5432-85-9
- AKOS008901267
- SCHEMBL852532
- MFCD00043479
- CS-W011030
- A830104
- NSC-21125
- 4-Isopropylcyclohexanone, AldrichCPR
- EN300-61099
- Cyclohexanone, 4-(1-methylethyl)-; Cyclohexanone, 4-isopropyl-; 4-Isopropylcyclohexan-1-one
- Z959274754
- FT-0618840
- DTXCID1041683
-
- MDL： MFCD00043479
- Inchi： 1S/C9H16O/c1-7(2)8-3-5-9(10)6-4-8/h7-8H,3-6H2,1-2H3
- InChI Key： FPKISACHVIIMRA-UHFFFAOYSA-N
- SMILES： O=C1CCC(CC1)C(C)C
- BRN： 1236952
Computed Properties
- Exact Mass: 140.12000
- Monoisotopic Mass: 140.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.2
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Not determined
- Density: 0.904±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 32.57°C (estimate)
- Boiling Point: 214-214.5 ºC
- Flash Point: 65.0±10.7 ºC,
- Refractive Index: 1.4574 (589.3 nm 24 ºC)
- Solubility: Slightly soluble (1.7 g/l) (25 º C),
- Water Partition Coefficient: Soluble in alcohol. Insoluble in water.
- PSA: 17.07000
- LogP: 2.40170
- Solubility: Not determined
4-Isopropylcyclohexanone Security Information
- Hazard Category Code： R37/38;R41
- Safety Instruction： S23-S24/25
-
Hazardous Material Identification：
- Safety Term：S24/25
- TSCA：T
4-Isopropylcyclohexanone Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
4-Isopropylcyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-DD304-1g |
4-Isopropylcyclohexanone |
5432-85-9 | ≥96% | 1g |
￥420.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-DD304-200mg |
4-Isopropylcyclohexanone |
5432-85-9 | ≥96% | 200mg |
￥166.0 | 2022-07-28 | |
| Fluorochem | 223316-1g |
4-Isopropylcyclohexanone |
5432-85-9 | 95% | 1g |
￡34.00 | 2022-02-28 | |
| TRC | I824395-2.5g |
4-Isopropylcyclohexanone |
5432-85-9 | 2.5g |
$ 120.00 | 2022-06-04 | ||
| TRC | I824395-25g |
4-Isopropylcyclohexanone |
5432-85-9 | 25g |
$ 745.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I863996-100mg |
4-Isopropylcyclohexanone |
5432-85-9 | ≥96% | 100mg |
￥64.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I863996-250mg |
4-Isopropylcyclohexanone |
5432-85-9 | ≥96% | 250mg |
￥128.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I863996-1g |
4-Isopropylcyclohexanone |
5432-85-9 | ≥96% | 1g |
￥365.00 | 2022-01-11 | |
| Apollo Scientific | OR15972-1g |
4-Isopropylcyclohexanone |
5432-85-9 | 99% | 1g |
£21.00 | 2025-03-21 | |
| Apollo Scientific | OR15972-5g |
4-Isopropylcyclohexanone |
5432-85-9 | 99% | 5g |
£65.00 | 2025-02-19 |
4-Isopropylcyclohexanone Related Literature
-
Norihito Hiyoshi,Osamu Sato,Aritomo Yamaguchi,Chandrashekhar V. Rode,Masayuki Shirai Green Chem. 2012 14 633
-
Helena C. Quilter,Marc Hutchby,Matthew G. Davidson,Matthew D. Jones Polym. Chem. 2017 8 833
-
Jian Xiao,Jun Zhao,Ya-Wen Wang,Gan Luo,Yu Peng Org. Biomol. Chem. 2021 19 9840
-
Thomas J. K. Findley,David Sucunza,Laura C. Miller,Matthew D. Helm,Madeleine Helliwell,David T. Davies,David J. Procter Org. Biomol. Chem. 2011 9 2433
-
5. 149. Tropolones. Part II. The synthesis of α-, β-, and γ-thujaplicinsJ. W. Cook,R. A. Raphael,A. I. Scott J. Chem. Soc. 1951 695
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
- Other Chemical Reagents
5432-85-9 (4-Isopropylcyclohexanone) Related Products
- 24476-17-3(1-Cyclohexylbutan-2-one)
- 91253-92-8(6-METHYLOCTAHYDRONAPHTHALEN-2(1H)-ONE)
- 64847-85-4((S)-(-)-3-ethylcyclohexan-1-one)
- 1432056-88-6(4'-甲基-[1,1'-联环己烷]-4-酮)
- 1432597-99-3(4-(2-(trans-4-Ethylcyclohexyl)ethyl)cyclohexanone)
- 113215-20-6(Cyclohexanebutanal, 3-oxo-, (S)- (9CI))
- 113116-57-7(Cyclohexanebutanal, 3-oxo-)
- 82743-23-5(2(1H)-NAPHTHALENONE, OCTAHYDRO-6-PENTYL-)
- 857495-25-1(2-HEXANONE, 4-CYCLOHEXYL-, (4S)-)
- 857495-35-3(2-PENTANONE, 4-CYCLOHEXYL-, (4R)-)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
